Cas no 1804370-48-6 (2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride)
2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride
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- Inchi: 1S/C8H4BrClF5NO3S/c9-1-4-5(19-8(13,14)15)6(20(10,17)18)3(2-16-4)7(11)12/h2,7H,1H2
- InChI Key: HUNHPMJXSDRRHV-UHFFFAOYSA-N
- SMILES: BrCC1C(=C(C(C(F)F)=CN=1)S(=O)(=O)Cl)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 429
- XLogP3: 3.3
- Topological Polar Surface Area: 64.599
2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081095-1g |
2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride |
1804370-48-6 | 97% | 1g |
$1,519.80 | 2022-04-02 |
2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride
Comprehensive Guide to 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS: 1804370-48-6)
2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS: 1804370-48-6) is a highly specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, known for its versatile reactivity and utility in synthesizing complex molecules. Researchers and industry professionals frequently seek this compound for its unique fluorinated and brominated functional groups, which enhance its reactivity and application scope.
The molecular structure of 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride features a pyridine core substituted with a bromomethyl group, a difluoromethyl group, and a trifluoromethoxy group. These modifications make it an excellent intermediate for constructing fluorinated heterocycles, which are increasingly important in drug discovery due to their ability to improve metabolic stability and bioavailability. The sulfonyl chloride moiety further enhances its utility as a precursor for sulfonamides, sulfonate esters, and other sulfur-containing compounds.
In recent years, the demand for fluorinated pyridine derivatives like 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride has surged, driven by trends in precision medicine and sustainable agriculture. The compound’s ability to act as a building block for bioactive molecules aligns with the growing focus on targeted therapies and environmentally friendly agrochemicals. Researchers often explore its potential in developing new antiviral agents and crop protection chemicals, addressing global challenges such as emerging infectious diseases and food security.
From a synthetic chemistry perspective, 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride offers several advantages. Its high reactivity enables efficient derivatization, while the presence of multiple halogen substituents allows for selective functionalization. This makes it a valuable tool for medicinal chemists and material scientists working on high-performance polymers or electronic materials. The compound’s stability under standard laboratory conditions also simplifies handling and storage.
The market for specialty chemicals like 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride is expanding, with key players investing in custom synthesis and scalable production methods. Innovations in continuous flow chemistry and green synthesis are further driving its adoption, as industries seek to minimize waste and improve efficiency. Analysts predict sustained growth for fluorinated intermediates, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors.
For researchers considering 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride, it is essential to consult safety data sheets and follow best laboratory practices. While the compound is not classified as hazardous under standard regulations, proper handling of reactive intermediates ensures optimal results. Suppliers typically provide detailed technical specifications and analytical data, including HPLC purity and NMR spectra, to support quality assurance.
In summary, 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS: 1804370-48-6) is a pivotal compound in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its unique structural features and reactivity profile make it indispensable for developing next-generation therapeutics and advanced materials. As scientific advancements continue, this compound will likely play an even greater role in addressing global health and sustainability challenges.
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